89392-03-0(4,6-Dimethoxy-2-(phenoxycarbonyl)aminopyrimidine),P2182

4,6-Dimethoxy-2-(phenoxycarbonyl)aminopyrimidine Properties

Names and Identifiers

- 4,6-Dimethoxy-2-(phenoxycarbonyl)aminopyrimidine
- 2-((PHENOXYCARBONYL)AMINO)-4,6-DIMETHOXYPYRIMIDINE
- PHENYL-4,6-DIMETHOXY-2-PYRIMIDYLAMINO FORMATE
- 4,6-dimethoxy-N-phenyl-2-pyrimidinamine
- (4,6-DIMETHOXY-PYRIMIDIN-2-YL)-CARBAMIC ACID PHENYL ESTER
- Phenyl(4,6-dimethoxy-2-pyrimidinyl)carbamate
- PHENYL-4,6-DIMETHOXY-2-PYERIMIDYLAMINO FORMATE
- phenyl N-(4,6-dimethoxypyrimidin-2-yl)carbamate
- 4,6-Dimethoxy-2-(phenoxycarbonylamino)-pyrimidine
- 4,6-Dimethoxy-2-(phenoxycarbonylamino)pyrimidine
- Phenyl (4,6-dimethoxypyrimidin-2-yl)carbamate
- (4,6-Dimethoxy-2-pyrimidinyl)carbamic Acid Phenyl Ester
- Phenyl (4,6-Dimethoxy-2-pyrimidinyl)carbamate
- Carbamic acid, (4,6-dimethoxy-2-pyrimidinyl)-, phenyl ester
- Carbamic acid, N-(4,6-dimethoxy-2-pyrimidinyl)-, phenyl ester
- phenyl 4,6-dimethoxypyr
- 2-((Phenoxycarbonyl)amino)-4,6-dimethoxypyrimidine
- Carbamic acid, (4,6-dimethoxy-2-pyrimidinyl)-, phenyl ester (9CI)
- 2-Phenoxycarbonylamino-4,6-dimethoxypyrimidine
- N-(4,6-Dimethoxypyrimidin-2-yl)carbamic acid phenyl ester
- phenyl(4,6-dimethoxypyrimidin-2-yl)carbamate
- phenyl(4.6-dimethoxy pyrimidin-2-yl)carbamate
- (4,6-dimethoxy-2-pyrimidinyl)carbamic acid, phenyl ester
- DS-12991
- phenyl 4,6-dimethoxypyrimidin-2-ylcarbamate
- phenyl 4,6-dimethoxy-2-pyrimidylcarbamate
- AKOS015852162
- SB60466
- P2182
- phenyl-N-(4,6-dimethoxypyrimidin-2-yl)carbamate
- phenyl(4,6-dimethoxy pyrimidin-2-yl)carbamate
- NS00003451
- 89392-03-0
- 4,6-dimethoxy-2-pyrimidinylcarbamic acid, phenyl ester
- SCHEMBL1576702
- DB-080699
- 4,6-Dimethoxy-2-[(phenoxycarbonyl)amino]-pyrimidine
- EC 406-600-2
- MFCD02947731
- 4,6-dimethoxy-2-phenoxycarbonylaminopyrimidine
- 4,6-Dimethoxy-2-[(phenoxycarbonyl)amino]pyrimidine
- J-514161
- 4,6-Dimethoxy-2-(Phenoxycarbonyl)Amino-Pyrimidine
- DTXSID10888694
- phenyl(4,6-dimethoxypyrimidin-2-yl)-carbamate
- phenyl (4,6-dimethoxy-pyrimidin-2-yl)carbamate
- N-(4,6-dimethoxypyrimidin-2-yl)carbamic acid, phenyl ester
- SY021280
- CS-0030559
- 4,6-dimethoxypyrimidin-2-ylcarbamic acid, phenyl ester
- DTXCID201027970
- phenyl (4.6-dimethoxypyrimidin-2-yl)carbamate
- +Expand
- MDL： MFCD02947731
- InChIKey： MESPVSMSORHLAX-UHFFFAOYSA-N
- Inchi： 1S/C13H13N3O4/c1-18-10-8-11(19-2)15-12(14-10)16-13(17)20-9-6-4-3-5-7-9/h3-8H,1-2H3,(H,14,15,16,17)
- SMILES： O=C(NC1N=C(OC)C=C(OC)N=1)OC1C=CC=CC=1

Computed Properties

Exact Mass: 275.09100
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 5
Monoisotopic Mass: 275.09060590g/mol
Heavy Atom Count: 20
Complexity: 298
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Topological Polar Surface Area: 82.6

Experimental Properties

LogP: 2.17770
PSA: 82.57000
Refractive Index: 1.602
Boiling Point: No data available
Melting Point: 118.0 to 122.0 deg-C
Flash Point: No data available
Color/Form: No data available
Density: 1.318

4,6-Dimethoxy-2-(phenoxycarbonyl)aminopyrimidine Security Information

Symbol: GHS07 GHS09
Safety Instruction： S24-S37
Risk Phrases：R43; R51/53
Dangerous goods sign： Xi
Hazardous Material transportation number：UN 3077 9/PG III
Hazard Statement： H317-H411
Warning Statement： P261-P272-P273-P280-P302+P352+P333+P313+P362+P364-P391-P501
Prompt：warning
Storage Condition：Store at 4 ° C, better storage at -4 ° C
PackingGroup：III
Risk Phrases： R43: skin contact can produce allergic reactions.
Signal Word：warning
HazardClass：9

4,6-Dimethoxy-2-(phenoxycarbonyl)aminopyrimidine Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933599090

Overview:

2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,6-Dimethoxy-2-(phenoxycarbonyl)aminopyrimidine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003L0A-10g	Phenyl (4,6-dimethoxypyrimidin-2-yl)carbamate	89392-03-0	97%	10g	$4.00	2024-04-20
A2B Chem LLC	AB66394-10g	4,6-Dimethoxy-2-(phenoxycarbonyl)aminopyrimidine	89392-03-0	97%	10g	$4.00	2024-04-19
Aaron	AR003L8M-25g	Phenyl (4,6-dimethoxypyrimidin-2-yl)carbamate	89392-03-0	98%	25g	$5.00	2024-07-18
abcr	AB254452-10 g	4,6-Dimethoxy-2-[(phenoxycarbonyl)amino]pyrimidine; .	89392-03-0		10g	€58.00
Ambeed	A263244-10g	Phenyl (4,6-dimethoxypyrimidin-2-yl)carbamate	89392-03-0	97%	10g	$5.0	2024-05-30
Apollo Scientific	OR5784-5g	4,6-Dimethoxy-2-[(phenoxycarbonyl)amino]pyrimidine	89392-03-0		5g	£40.00	2023-09-01
Chemenu	CM109323-500g	Phenyl (4,6-dimethoxypyrimidin-2-yl)carbamate	89392-03-0	95+%	500g	$267	2021-08-06
Crysdot LLC	CD11026614-500g	Phenyl (4,6-dimethoxypyrimidin-2-yl)carbamate	89392-03-0	97%	500g	$282	2024-07-18
eNovation Chemicals LLC	D574253-500g	4,6-Dimethoxy-2-(phenoxycarbonyl)aminopyrimidine	89392-03-0	97%	500g	$200	2022-10-11
Matrix Scientific	074455-25g	4,6-Dimethoxy-2-(phenoxycarbonyl)aminopyrimidine, 95+%	89392-03-0	95+%	25g	$75.00	2023-09-06

4,6-Dimethoxy-2-(phenoxycarbonyl)aminopyrimidine Synthesis

Synthetic Circuit 1

36315-01-2

1885-14-9

89392-03-0

Reaction Conditions

1.1 Reagents: N,N-Dimethylaniline Solvents: 1,4-Dioxane

Reference

: Design, synthesis and biological evaluation of 5-substituted sulfonylureas as antifungal agents targeting acetohydroxyacid synthase

Meng, Fanfei ; Mi, Pengcheng; Yu, Zhenwu; Wei, Wei; Gao, Li; et al, Journal of Molecular Structure, 2022, 1260,

Synthetic Circuit 2

36315-01-2

1885-14-9

89392-03-0

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; rt; 18 h, rt
1.2 Reagents: Water ; 30 min

Reference

: Synthesis of foramsulfuron

Liu, Qun; Sun, Ke; Lin, Chang-fu; Cao, Wei; Li, Yan-juan, Xiandai Nongyao, 2012, 11(4), 19-22

Synthetic Circuit 3

36315-01-2

1885-14-9

89392-03-0

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Tetrahydrofuran ; 18 h, rt

Reference

: Chemical synthesis, biological activities, and molecular simulations of novel sulfonylurea compounds bearing ortho-alkoxy substitutions

Shang, Ming-Hao; Zhang, Kai; Zhang, Jia-Shuang; Niu, Cong-Wei; Li, Yong-Hong; et al, Chemical Biology & Drug Design, 2022, 100(4), 487-501

Synthetic Circuit 4

36315-01-2

1885-14-9

89392-03-0

Reaction Conditions

1.1 Reagents: Potassium carbonate , Potassium iodide Solvents: Tetrahydrofuran ; overnight, 0 °C

Reference

: Synthesis, Herbicidal Activity, Crop Safety and Soil Degradation of Pyrimidine- and Triazine-Substituted Chlorsulfuron Derivatives

Wu, Lei ; Gu, Yu-Cheng ; Li, Yong-Hong; Zhou, Sha; Wang, Zhong-Wen; et al, Molecules, 2022, 27(7),

Synthetic Circuit 5

5270-94-0

1885-14-9

89392-03-0

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Tetrahydrofuran ; 18 h, rt

Reference

: Discovery of ortho-Alkoxy Substituted Novel Sulfonylurea Compounds That Display Strong Herbicidal Activity against Monocotyledon Grasses

Wang, Hai-Lian; Li, Hao-Ran; Zhang, Yi-Chi; Yang, Wen-Tao; Yao, Zheng; et al, Journal of Agricultural and Food Chemistry, 2021, 69(30), 8415-8427

Synthetic Circuit 6

36315-01-2

1885-14-9

121-44-8

89392-03-0

554-68-7

Reaction Conditions

1.1 Solvents: Acetonitrile ; 6 h, rt → 60 °C

Reference

: Evaluation of synthesis of methyl 3-chloro-5-(4,6-dimethoxypyrimidin-2-ylcarbamoylsulfamoyl)-1-methylpyrazole-4-carboxylate using green metrics

Gilbile, Rohidas; Bhavani, Ram; Vyas, Ritu, Asian Journal of Chemistry, 2017, 29(7), 1477-1481